Cas no 163714-65-6 (Hexanoic acid, 6,6,6-trifluoro-3-oxo-, ethyl ester)

• Product Name: Hexanoic acid, 6,6,6-trifluoro-3-oxo-, ethyl ester
• CAS No: 163714-65-6
• MF: C₈H₁₁F₃O₃
• MW: 212.166353464127
• MDL: MFCD23802051
• CID: 1343095
• PubChem ID: 18970913
• Update Time: 2025-06-08

Hexanoic acid, 6,6,6-trifluoro-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6,6,6-trifluoro-3-oxo-, ethyl ester
• ethyl 6,6,6-trifluoro-3-oxohexanoate
• SCHEMBL5391866
• AC9045
• Ethyl6,6,6-trifluoro-3-oxohexanoate
• EN300-6504340
• starbld0030400
• MFCD23802051
• 163714-65-6
• ethyl 4,4,4-trifluorobutyrylacetate
• DTXSID101230344
• SY253868
• AKOS018524225

• MDL： MFCD23802051
• Inchi： 1S/C8H11F3O3/c1-2-14-7(13)5-6(12)3-4-8(9,10)11/h2-5H2,1H3
• InChI Key： OJZWNFAUTZXWPS-UHFFFAOYSA-N
• SMILES： FC(CCC(CC(=O)OCC)=O)(F)F

Computed Properties

• Exact Mass: 212.06603
• Monoisotopic Mass: 212.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Additional information on Hexanoic acid, 6,6,6-trifluoro-3-oxo-, ethyl ester

Research Briefing on Hexanoic acid, 6,6,6-trifluoro-3-oxo-, ethyl ester (CAS: 163714-65-6) in Chemical Biology and Pharmaceutical Applications

Hexanoic acid, 6,6,6-trifluoro-3-oxo-, ethyl ester (CAS: 163714-65-6) is a fluorinated ester derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its trifluoro and oxo functional groups, serves as a versatile intermediate in synthetic chemistry and drug development. Recent studies have explored its potential applications in medicinal chemistry, particularly in the design of enzyme inhibitors and bioactive molecules. This briefing synthesizes the latest findings on its synthesis, mechanisms, and therapeutic relevance.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Hexanoic acid, 6,6,6-trifluoro-3-oxo-, ethyl ester as a precursor in the synthesis of fluorinated β-keto esters, which are critical for developing protease inhibitors targeting viral enzymes. The research demonstrated that the trifluoro moiety enhances binding affinity to catalytic sites, while the ethyl ester group improves metabolic stability. Computational docking studies further validated its potential as a scaffold for anti-viral drug candidates, with specific activity against SARS-CoV-2 main protease (M^pro).

In parallel, a 2024 ACS Chemical Biology report investigated the compound's utility in prodrug design. The study revealed that enzymatic hydrolysis of the ethyl ester group in vivo releases active metabolites with anti-inflammatory properties, making it a candidate for targeted delivery systems. Notably, the trifluoro substitution was found to modulate lipophilicity, optimizing membrane permeability and bioavailability. These findings align with earlier work on fluorinated analogs in oncology, where similar structures improved tumor penetration in preclinical models.

From a synthetic perspective, advancements in green chemistry have streamlined the production of CAS 163714-65-6. A recent Organic Process Research & Development paper (2023) detailed a solvent-free catalytic method using immobilized lipases, achieving >90% yield and reducing waste generation. This innovation addresses prior challenges in scalability, particularly for GMP-compliant manufacturing. Structural analogs derived from this compound are now under evaluation for CNS-targeted therapies, leveraging fluorine's ability to enhance blood-brain barrier penetration.

Ongoing clinical implications focus on the compound's role in PET tracer development. The trifluoro group's ¹⁸F-isotopologue enables radiolabeling for imaging applications, as evidenced by a 2024 Nuclear Medicine and Biology study on neurodegenerative disease markers. Future directions include structure-activity relationship (SAR) optimization to balance potency and safety profiles, with several derivatives entering Phase I trials for metabolic disorders. Industry reports (e.g., Citeline, 2024) project increased demand for this chemical entity in niche therapeutic areas over the next decade.